Cas no 1273606-92-0 (2-(5-nitrothiophen-2-yl)pyrrolidine)

• Product Name: 2-(5-nitrothiophen-2-yl)pyrrolidine
• CAS No: 1273606-92-0
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 6156702
• PubChem ID: 55273291
• Update Time: 2025-10-29

2-(5-nitrothiophen-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(5-nitrothiophen-2-yl)pyrrolidine
• 1273606-92-0
• AKOS006322529
• EN300-1843138

• Inchi： 1S/C8H10N2O2S/c11-10(12)8-4-3-7(13-8)6-2-1-5-9-6/h3-4,6,9H,1-2,5H2
• InChI Key： UDWWFDGCKBVLBS-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1CCCN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.04629874g/mol
• Monoisotopic Mass: 198.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 86.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes

Additional information on 2-(5-nitrothiophen-2-yl)pyrrolidine

Introduction to 2-(5-nitrothiophen-2-yl)pyrrolidine (CAS No. 1273606-92-0)

2-(5-nitrothiophen-2-yl)pyrrolidine, with the CAS number 1273606-92-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a 5-nitrothiophene moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(5-nitrothiophen-2-yl)pyrrolidine consists of a five-membered pyrrolidine ring attached to a 5-nitrothiophene group. The nitro group on the thiophene ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological properties. This structural arrangement has been shown to enhance the compound's ability to interact with specific biological targets, making it an attractive scaffold for drug design.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-(5-nitrothiophen-2-yl)pyrrolidine. One of the key areas of interest is its anti-inflammatory properties. Studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(5-nitrothiophen-2-yl)pyrrolidine has also shown promise in the field of cancer research. Research published in several high-impact journals has highlighted its potential as an anticancer agent. The compound has been found to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell survival and proliferation.

The pharmacokinetic properties of 2-(5-nitrothiophen-2-yl)pyrrolidine have also been extensively studied. Preclinical data indicate that it exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, 2-(5-nitrothiophen-2-yl)pyrrolidine has been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it a valuable probe for investigating cellular processes and signaling pathways. This application has led to new insights into the molecular mechanisms underlying various diseases, contributing to the development of more targeted and effective therapies.

The synthesis of 2-(5-nitrothiophen-2-yl)pyrrolidine is well-documented in the literature, with several efficient routes reported. One common approach involves the reaction of 5-nitrothiophene with pyrrolidine under appropriate conditions. The choice of synthetic method can significantly impact the yield and purity of the final product, making it essential to optimize these parameters for large-scale production.

The safety profile of 2-(5-nitrothiophen-2-yl)pyrrolidine has been evaluated in preclinical studies, with results indicating that it is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy in clinical settings.

In conclusion, 2-(5-nitrothiophen-2-yl)pyrrolidine (CAS No. 1273606-92-0) is a versatile compound with significant potential in both research and therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further development in various fields, including anti-inflammatory drug discovery and cancer therapy. As research continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern medicinal chemistry.